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Compound of Interest

Compound Name: PA-Nic TFA

Cat. No.: B11928495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The precise spatiotemporal control of nicotinic acetylcholine receptor (nAChR) activation is

critical for advancing our understanding of neuronal circuits, synaptic transmission, and for the

development of novel therapeutics. Caged nicotine compounds, which release nicotine upon

photostimulation, are invaluable tools for achieving this control. This guide provides a detailed,

objective comparison of two prominent photoactivatable nicotine compounds: the coumarin-

based PA-Nic TFA and the ruthenium-based RuBi-Nicotine. This comparison is supported by

experimental data to aid researchers in selecting the optimal tool for their specific experimental

needs.

Performance Comparison
The choice between PA-Nic TFA and RuBi-Nicotine depends on several key photophysical and

practical parameters. The following tables summarize the quantitative data for one-photon and

two-photon uncaging.

One-Photon Uncaging Properties
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Parameter PA-Nic TFA RuBi-Nicotine

Caging Chromophore Coumarin Ruthenium-bipyridine

One-Photon λmax ~404 nm[1] ~450-473 nm

Extinction Coefficient (ε) 17,400 M⁻¹cm⁻¹[1] Not explicitly stated

Quantum Yield (Φu) 0.74%[1] High (0.23)

Photolysis Speed Milliseconds Very rapid (< 20 ns)[2]

Solubility Good water solubility High water solubility

Biological Inertness
No reported nAChR antagonist

properties before uncaging.[1]
Low toxicity at 1 mM.

Two-Photon Uncaging Properties
Parameter PA-Nic TFA RuBi-Nicotine

Optimal 2P λ 810 nm[3] ~800 nm[3]

Two-Photon Action Cross-

Section (δu)
0.094 GM at 810 nm[3] Data not readily available

Uncaging Mechanisms and Byproducts
The photochemical reactions that lead to the release of nicotine differ between PA-Nic and

RuBi-Nicotine, resulting in different photolytic byproducts.

PA-Nic Uncaging Pathway
PA-Nic utilizes a coumarin cage linked to the nicotine molecule. Upon absorption of a photon,

the coumarin moiety undergoes a photochemical reaction that cleaves the bond, releasing

nicotine and generating coumarin byproducts.
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PA-Nic

Excited State PA-Nic*

Absorption

Photon (1P: ~404 nm or 2P: ~810 nm)

PhotolysisBond Cleavage Nicotine + Coumarin Byproducts

RuBi-Nicotine Complex

Excited RuBi-Nicotine*

Absorption

Photon (1P: ~473 nm or 2P: ~800 nm)

Ligand DissociationPhotolysis Nicotine + [Ru(bpy)2(Nic)(H2O)]2+
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(PA-Nic TFA or RuBi-Nicotine)

Bath Apply Caged Compound
to Biological Preparation
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using 2P Imaging
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800 nm for RuBi-Nicotine)
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Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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